Cas no 1361735-55-8 (4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde
• CAS No: 1361735-55-8
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 4933460
• Update Time: 2025-10-28

4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C9H8ClF2NO/c1-5-6(3-10)2-7(9(11)12)13-8(5)4-14/h2,4,9H,3H2,1H3
• InChI Key： UHKRGGJIOKPNBW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)N=C(C=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde

Recent Advances in the Study of 4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde (CAS: 1361735-55-8)

The compound 4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde (CAS: 1361735-55-8) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative exhibits unique structural features, including a chloromethyl group, a difluoromethyl group, and a formyl group, which make it a promising intermediate for the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde as a key building block for the synthesis of selective kinase inhibitors. The research team demonstrated that this compound could be efficiently converted into various pyridine-based scaffolds that showed potent inhibitory activity against several cancer-related kinases. The presence of the difluoromethyl group was found to significantly enhance the metabolic stability of the resulting compounds, addressing a common challenge in drug development.

In another recent development, researchers have utilized 1361735-55-8 as a precursor for the synthesis of novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of a series of pyridine-2-carboxaldehyde derivatives showing broad-spectrum activity against drug-resistant bacterial strains. The chloromethyl group at the 4-position proved particularly valuable for further functionalization through nucleophilic substitution reactions, allowing for the creation of diverse molecular architectures.

The compound's mechanism of action has been the subject of several computational and experimental studies. Molecular docking simulations have revealed that derivatives of 4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde can form stable interactions with various biological targets, including protein active sites and allosteric pockets. The difluoromethyl group appears to play a crucial role in these interactions, contributing to both binding affinity and selectivity.

Recent synthetic methodology developments have also focused on improving the production of 1361735-55-8. A 2023 patent application disclosed an optimized, scalable synthesis route that significantly reduces the number of steps and improves overall yield. This advancement is particularly important as it addresses previous challenges in the large-scale production of this valuable intermediate, potentially facilitating its broader application in pharmaceutical research and development.

Looking forward, researchers anticipate that 4-(Chloromethyl)-6-(difluoromethyl)-3-methylpyridine-2-carboxaldehyde will continue to play an important role in medicinal chemistry. Its unique combination of reactive functional groups and favorable physicochemical properties makes it an attractive starting point for the development of new therapeutic agents. Several pharmaceutical companies have reportedly included derivatives of this compound in their drug discovery pipelines, particularly for oncology and infectious disease applications.